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Compound of Interest

Compound Name: PEG-7 AMODIMETHICONE

Cat. No.: B1178744 Get Quote

An In-depth Technical Guide for Researchers and
Drug Development Professionals
Introduction: PEG-7 Amodimethicone is a synthetic polymer that marries the properties of a

silicone with the hydrophilicity of polyethylene glycol (PEG). It is a polyethylene glycol

derivative of Amodimethicone, containing an average of 7 moles of ethylene oxide.[1] This

modification results in a molecule with unique surface activity, conditioning properties, and

potential for advanced applications in both cosmetics and pharmaceuticals. This technical

guide provides a comprehensive overview of PEG-7 Amodimethicone, including its synthesis,

physicochemical properties, and experimental evaluation, with a focus on its utility for

researchers and professionals in drug development.

Physicochemical Properties
While specific quantitative data for PEG-7 Amodimethicone is not readily available in public

literature, the general properties can be inferred from its structure and related compounds. It is

known to be a liquid or solid, with solubility in water ranging from insoluble to soluble.[2] The

PEGylation of amodimethicone is intended to increase its hydrophilicity and water dispersibility.

A related compound, Dimethicone PEG-7 Isostearate, has a reported viscosity of 100-350 cSt,

which may provide an approximate range for PEG-7 Amodimethicone.
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Property Description

Chemical Name PEG-7 Amodimethicone

Synonyms Polyoxyethylene (7) amodimethicone

CAS Number 133779-14-3

Appearance Can range from a liquid to a solid.[2]

Solubility

Ranges from insoluble to soluble in water.[2]

The presence of the PEG-7 chain enhances its

water dispersibility compared to non-PEGylated

amodimethicone. A commercially available

product, SilSense® A-21, is described as being

easily formulated into clear aqueous systems.

Molecular Weight

Not specified in available literature. The

molecular weight of PEG polymers can be

determined by methods such as MALDI-TOF.[3]

Viscosity

Not specified in available literature. The

viscosity of silicone fluids is dependent on the

chain length.[4] For a related compound,

Dimethicone PEG-7 Isostearate, a viscosity of

100-350 cSt is reported.[5]

Hydrophilic-Lipophilic Balance (HLB)

Not specified in available literature. The HLB

value is crucial for its function as an emulsifier.

The presence of the hydrophilic PEG-7 chain

and the lipophilic silicone backbone suggests it

would have surfactant properties.

Synthesis of PEG-7 Amodimethicone
A detailed, specific protocol for the synthesis of PEG-7 Amodimethicone is not publicly

available. However, a plausible synthetic route can be devised based on general knowledge of

silicone and polymer chemistry, specifically the synthesis of amino-functional and polyether-

modified silicones.[6][7] The process would likely involve a hydrosilylation reaction.
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Hypothetical Synthesis Protocol:
Objective: To synthesize PEG-7 Amodimethicone by grafting an allyl-terminated PEG-7 onto

an amino-functionalized silicone backbone via a hydrosilylation reaction.

Materials:

Aminopropyl-functionalized polydimethylsiloxane (amodimethicone precursor)

Allyl-terminated polyethylene glycol with 7 ethylene oxide units (Allyl-PEG-7)

Platinum catalyst (e.g., Karstedt's catalyst)

Toluene (anhydrous)

Activated carbon

Filtration apparatus

Experimental Workflow:
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Synthesis of PEG-7 Amodimethicone

1. Reaction Setup:
Charge reactor with amodimethicone precursor and toluene.

2. Catalyst Addition:
Add platinum catalyst to the mixture.

3. Hydrosilylation:
Slowly add Allyl-PEG-7 to the reactor at a controlled temperature (e.g., 80-90°C).

4. Reaction Monitoring:
Monitor the reaction progress by FTIR to observe the disappearance of the Si-H band.

5. Purification:
- Add activated carbon to remove the catalyst.

- Filter the mixture.

6. Solvent Removal:
Remove toluene under reduced pressure to yield the final product.

Click to download full resolution via product page

Hypothetical synthesis workflow for PEG-7 Amodimethicone.

Procedure:

Reaction Setup: In a clean, dry, nitrogen-purged reactor, dissolve the aminopropyl-

functionalized polydimethylsiloxane in anhydrous toluene.
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Catalyst Addition: Add a catalytic amount of Karstedt's catalyst to the reactor and stir the

mixture.

Hydrosilylation: Slowly add the allyl-terminated PEG-7 to the reactor. The reaction is

exothermic and the temperature should be controlled. Maintain the reaction temperature for

several hours until the reaction is complete.

Reaction Monitoring: The progress of the hydrosilylation reaction can be monitored by

Fourier-transform infrared (FTIR) spectroscopy by observing the disappearance of the

characteristic Si-H stretching band (around 2100-2200 cm⁻¹).

Purification: Once the reaction is complete, cool the mixture and add activated carbon to

adsorb the platinum catalyst. Filter the mixture to remove the activated carbon.

Solvent Removal: Remove the toluene solvent by rotary evaporation under reduced pressure

to obtain the final product, PEG-7 Amodimethicone.

Characterization
The synthesized PEG-7 Amodimethicone can be characterized using various analytical

techniques:

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the addition of the PEG chain to

the silicone backbone by identifying characteristic ether (C-O-C) and Si-O-Si bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the structure of the polymer and the ratio of the silicone to PEG units.

Gel Permeation Chromatography (GPC): To determine the molecular weight distribution and

polydispersity index (PDI) of the polymer.[8]

Experimental Protocols for Application Evaluation
Given its primary use in the cosmetic industry, the following protocols are relevant for

evaluating the performance of PEG-7 Amodimethicone as a hair conditioning agent.

Protocol 1: Instrumental Evaluation of Hair Combing
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Objective: To quantify the reduction in combing force on hair tresses treated with a conditioner

containing PEG-7 Amodimethicone.

Materials:

Hair tresses (virgin or damaged)

Base conditioner formulation

Conditioner formulation containing PEG-7 Amodimethicone

Tensile tester with a combing attachment (e.g., Dia-Stron)

Controlled temperature and humidity chamber

Experimental Workflow:
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Instrumental Combing Test Workflow

1. Hair Tress Preparation:
Wash and rinse hair tresses with a standard shampoo.

2. Conditioner Application:
Apply a standardized amount of the test conditioner to the wet tress and leave for a specified time.

3. Rinsing:
Rinse the tress thoroughly under controlled water flow and temperature.

4. Equilibration:
Equilibrate the tress in a controlled humidity and temperature chamber.

5. Combing Measurement:
Mount the tress on the tensile tester and perform multiple combing cycles, recording the force required.

6. Data Analysis:
Calculate the average combing force and compare the results between the base and the PEG-7 amodimethicone formulations.

Click to download full resolution via product page

Workflow for evaluating hair conditioning by instrumental combing.

Procedure:

Hair Tress Preparation: Standardized hair tresses are washed with a clarifying shampoo to

remove any residues.
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Conditioner Application: A precise amount of the conditioner (either the base or the one

containing PEG-7 Amodimethicone) is applied evenly to the wet hair tress. The conditioner

is left on the hair for a predetermined time (e.g., 1-2 minutes).

Rinsing: The hair tress is rinsed thoroughly with water at a controlled temperature and flow

rate.

Equilibration: The wet hair tress is placed in a chamber with controlled temperature and

humidity to equilibrate.

Combing Measurement: The hair tress is mounted on a tensile tester equipped with a comb.

The instrument pulls the comb through the hair tress at a constant speed, and the force

required to comb the hair is measured.

Data Analysis: The combing force is recorded over multiple cycles. The average combing

force for the tresses treated with the PEG-7 Amodimethicone conditioner is compared to

that of the base conditioner to quantify the conditioning effect.

Applications in Drug Development
While direct applications of PEG-7 Amodimethicone in drug delivery are not extensively

documented, its properties suggest potential uses, particularly in topical and transdermal

formulations. The PEGylated silicone structure could offer benefits such as improved solubility

of hydrophobic drugs, enhanced skin adhesion, and controlled release.

Potential Mechanisms in Drug Delivery
The amphiphilic nature of PEG-7 Amodimethicone could enable its use as a component in

drug delivery systems like microemulsions or nanoemulsions for topical application.[9][10] The

silicone portion would interact with lipophilic drugs and the stratum corneum, while the

hydrophilic PEG portion would enhance formulation stability and potentially modulate drug

partitioning into the skin.

The interaction of PEGylated polymers with lipid bilayers is a subject of ongoing research.[11]

[12] It is proposed that PEG chains can create a hydrophilic layer on the surface of a drug

carrier, which can influence its interaction with cell membranes.
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Hypothetical Drug Penetration Enhancement

1. Formulation:
Drug is encapsulated in a nano-carrier with PEG-7 Amodimethicone on the surface.

2. Skin Application:
The formulation is applied to the stratum corneum.

3. Interaction:
The silicone part of PEG-7 Amodimethicone interacts with the lipid matrix of the stratum corneum.

4. Hydration:
The PEG-7 chains attract water, hydrating the skin surface and potentially fluidizing the lipid bilayer.

5. Enhanced Penetration:
The altered lipid bilayer structure facilitates the penetration of the drug-loaded nano-carrier.

Click to download full resolution via product page

Proposed mechanism for enhanced drug penetration.

Conclusion
PEG-7 Amodimethicone is a versatile hydrophilic silicone derivative with established benefits

in the cosmetics industry, particularly in hair care. While its application in drug development is

still exploratory, its unique combination of a hydrophobic silicone backbone and a hydrophilic

PEG chain presents intriguing possibilities for enhancing the delivery of therapeutic agents

through the skin. Further research is warranted to fully elucidate its physicochemical properties

and to explore its potential as an excipient in advanced drug delivery systems. This guide

provides a foundational understanding for researchers and drug development professionals

interested in leveraging the unique properties of this interesting polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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